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Compound of Interest

Compound Name: 1,3-Dichloroacetone

Cat. No.: B141476

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of crystalline 1,3-dichloroacetone. The information is curated for researchers,
scientists, and professionals in drug development who may utilize this compound in synthesis
or encounter it as a metabolite. This guide includes a summary of quantitative data, detailed
experimental protocols, and a visualization of its metabolic pathway.

Core Physical and Chemical Properties

1,3-dichloroacetone, with the chemical formula C3sHa4Cl20, is a halogenated ketone that exists
as a crystalline solid at room temperature.[1][2] It is also known by several synonyms, including
bis(chloromethyl) ketone and 1,3-dichloro-2-propanone.[2] The compound is recognized for its

role as an intermediate in organic synthesis, including in the production of citric acid.[2][3]

Quantitative Data Summary

The physical properties of 1,3-dichloroacetone are summarized in the table below, providing a
quick reference for laboratory and research applications.
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Property Value Source(s)
Molecular Weight 126.97 g/mol [2]
Melting Point 39-45 °C (102.2-113 °F) [11[2113114]
N , 173-173.4 °C (343.4-344.1 °F)
Boiling Point [11121[3114]
at 760 mmHg
Density 1.383 g/cm3 at 25 °C [4115]

Vapor Density

4.38 (relative to air)

[1](2]

Solubility in Water

27.9 g/L at 20 °C

[6]

Solubility in Organic Solvents

Soluble in ethanol and ether.

[7]

Appearance

White to pale yellow crystalline

solid.

[2][5]

CAS Number

534-07-6

[2]

Metabolic Pathway and Biological Significance

While primarily used in chemical synthesis, 1,3-dichloroacetone has been identified as a

highly mutagenic metabolite in biological systems. Specifically, it is formed during the

metabolism of 2,3-dichloro-1-propene in rats. The bioactivation process involves the P450

enzyme system, which catalyzes the epoxidation of the parent compound, leading to the

formation of 1,3-dichloroacetone. This reactive intermediate is then further metabolized.

Understanding this pathway is crucial for toxicological assessments and in the development of

drugs where similar structures may be present.
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Metabolic formation of 1,3-dichloroacetone.

Experimental Protocols for Physical Property
Determination

The following section outlines the general methodologies for determining the key physical
properties of crystalline 1,3-dichloroacetone. Due to the hazardous nature of this compound
(toxic and corrosive), all procedures must be conducted in a well-ventilated fume hood with
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.

Workflow for Physical Property Analysis

The logical flow for characterizing a sample of crystalline 1,3-dichloroacetone is outlined in
the diagram below.
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Workflow for Physical Property Determination
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Experimental workflow for physical characterization.
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Melting Point Determination (Capillary Method)

o Sample Preparation: A small amount of finely powdered, dry crystalline 1,3-dichloroacetone
is packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used.

e Procedure: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a rate of 1-2 °C per minute near the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears and the
temperature at which the entire solid has melted are recorded as the melting range.

Boiling Point Determination (Distillation Method)

e Apparatus: A standard micro-distillation apparatus is assembled in a fume hood.

e Procedure: A small volume of molten 1,3-dichloroacetone is placed in the distillation flask
with a boiling chip. The apparatus is heated gently. The thermometer bulb should be
positioned so that its top is level with the bottom of the side-arm leading to the condenser.

» Data Recording: The temperature is recorded when the vapor condensation ring is stable on
the thermometer bulb and the first drop of distillate is collected. The atmospheric pressure
should also be recorded.

Density Measurement (Pychometer Method)

o Apparatus: A calibrated pycnometer of a known volume.
e Procedure:
o The empty pycnometer is weighed.

o The pycnometer is filled with molten 1,3-dichloroacetone at a constant temperature (e.g.,
25 °C in a water bath), and the excess is removed.

o The filled pycnometer is weighed.
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o The pycnometer is then cleaned and filled with a reference liquid of known density (e.g.,
distilled water) at the same temperature and weighed again.

o Calculation: The density is calculated using the weights and the known volume of the
pycnometer.

Solubility Determination

e Procedure: A small, accurately weighed amount of crystalline 1,3-dichloroacetone is added
to a known volume of the solvent (e.g., water, ethanol, ether) in a test tube at a specific
temperature.

o Observation: The mixture is agitated, and the dissolution is observed. If the solid dissolves
completely, more solute is added until saturation is reached.

o Quantification: The solubility is expressed as the mass of solute that dissolves in a given
volume or mass of solvent at that temperature. For a qualitative assessment, the terms
soluble, slightly soluble, or insoluble can be used.

Safety and Handling

1,3-Dichloroacetone is a hazardous substance and must be handled with extreme care. It is
classified as toxic and corrosive.[5] Inhalation, ingestion, or skin contact can be harmful.[5] It is
a vesicant (causes blistering) and a lachrymator (causes tearing).[5] Appropriate safety
precautions, including the use of a fume hood and proper PPE, are mandatory. In case of
exposure, immediate medical attention should be sought.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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